Cas no 18999-46-7 (Methyl 3-(1H-imidazol-1-yl)propanoate)
18999-46-7 structure
Product Name:Methyl 3-(1H-imidazol-1-yl)propanoate
CAS No:18999-46-7
MF:C7H10N2O2
MW:154.166501522064
MDL:MFCD01910108
CID:1108324
PubChem ID:4737565
Update Time:2025-04-20
Methyl 3-(1H-imidazol-1-yl)propanoate Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-1-propanoic acid methyl ester
- 3-imidazol-1-yl-propionic acid methyl ester
- Methyl 3-(1H-imidazol-1-yl)propanoate
- methyl 3-imidazol-1-ylpropanoate
- 3-imidazol-1-ylpropionic acid methyl ester
- 3-(1-imidazolyl)propanoic acid methyl ester
- SCHEMBL45903
- methyl 3-imidazol-1-yl-propionate
- 1H-Imidazole-1-propanoic acid, methyl ester
- ALBB-027289
- MFCD01910108
- XITPCSZYASXMFB-UHFFFAOYSA-N
- CS-0361784
- methyl 3-(N-imidazolyl)propionate
- AKOS002663198
- 18999-46-7
- methyl3-(1H-imidazol-1-yl)propanoate
- LS-09348
- DTXSID201263132
-
- MDL： MFCD01910108
- Inchi： 1S/C7H10N2O2/c1-11-7(10)2-4-9-5-3-8-6-9/h3,5-6H,2,4H2,1H3
- InChI Key： XITPCSZYASXMFB-UHFFFAOYSA-N
- SMILES： O(C)C(CCN1C=NC=C1)=O
Computed Properties
- Exact Mass: 154.0743
- Monoisotopic Mass: 154.074227566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 44.1Ų
Experimental Properties
- PSA: 44.12
Methyl 3-(1H-imidazol-1-yl)propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M134325-250mg |
Methyl 3-(1H-imidazol-1-yl)propanoate |
18999-46-7 | 250mg |
$ 275.00 | 2022-06-04 | ||
| TRC | M134325-500mg |
Methyl 3-(1H-imidazol-1-yl)propanoate |
18999-46-7 | 500mg |
$ 450.00 | 2022-06-04 | ||
| TRC | M134325-1000mg |
Methyl 3-(1H-imidazol-1-yl)propanoate |
18999-46-7 | 1g |
$ 720.00 | 2022-06-04 | ||
| abcr | AB416363-500 mg |
Methyl 3-(1H-imidazol-1-yl)propanoate |
18999-46-7 | 500MG |
€254.60 | 2023-02-19 | ||
| abcr | AB416363-1 g |
Methyl 3-(1H-imidazol-1-yl)propanoate |
18999-46-7 | 1 g |
€322.50 | 2023-07-19 | ||
| abcr | AB416363-5 g |
Methyl 3-(1H-imidazol-1-yl)propanoate |
18999-46-7 | 5 g |
€907.00 | 2023-07-19 | ||
| abcr | AB416363-500mg |
Methyl 3-(1H-imidazol-1-yl)propanoate, 95%; . |
18999-46-7 | 95% | 500mg |
€269.00 | 2025-04-20 | |
| abcr | AB416363-1g |
Methyl 3-(1H-imidazol-1-yl)propanoate, 95%; . |
18999-46-7 | 95% | 1g |
€317.00 | 2025-04-20 | |
| abcr | AB416363-5g |
Methyl 3-(1H-imidazol-1-yl)propanoate, 95%; . |
18999-46-7 | 95% | 5g |
€877.00 | 2025-04-20 | |
| A2B Chem LLC | AF27891-500mg |
Methyl 3-(1h-imidazol-1-yl)propanoate |
18999-46-7 | >95% | 500mg |
$467.00 | 2024-04-20 |
Methyl 3-(1H-imidazol-1-yl)propanoate Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
18999-46-7 (Methyl 3-(1H-imidazol-1-yl)propanoate) Related Products
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- 124596-95-8(1H-Imidazole-1-propanoic acid, a-methyl-, methyl ester)
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